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Compound of Interest

Compound Name: (-)-Isolariciresinol 9'-O-glucoside

Cat. No.: B1499453 Get Quote

Subject: Molecular Weight and Physicochemical Properties of (-)-Isolariciresinol 9'-O-
glucoside

This document provides a concise summary of the key molecular and physicochemical

properties of (-)-Isolariciresinol 9'-O-glucoside, a lignan glycoside found in various plant

species. The data presented herein is compiled from established chemical databases and is

intended for use by researchers, scientists, and professionals in the field of drug development

and natural product chemistry.

Quantitative Molecular Data
The fundamental molecular properties of (-)-Isolariciresinol 9'-O-glucoside are summarized

in the table below. These values are computationally derived and widely accepted in the

scientific community.
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Identifier Value Source

Compound Name
(-)-Isolariciresinol 9'-O-

glucoside
N/A

Molecular Formula C₂₆H₃₄O₁₁ [1][2][3]

Average Molecular Weight 522.54 g/mol [4][5][6]

Monoisotopic Mass 522.21011190 Da [1]

CAS Number 63358-12-3 [1][6]

Methodology for Molecular Weight Determination
The molecular weight of a compound is a fundamental physical property determined from its

molecular formula. The process is a standardized calculation based on the atomic weights of

the constituent elements.

Protocol:

Establish Molecular Formula: The first step is to determine the precise molecular formula of

the compound. For (-)-Isolariciresinol 9'-O-glucoside, the established formula is

C₂₆H₃₄O₁₁.[1][2][3]

Identify Constituent Elements: The elements present in the molecule are Carbon (C),

Hydrogen (H), and Oxygen (O).

Utilize Standard Atomic Weights: The calculation employs the standard atomic weights for

each element as defined by the International Union of Pure and Applied Chemistry (IUPAC).

Atomic Weight of Carbon (C): ≈ 12.011 u

Atomic Weight of Hydrogen (H): ≈ 1.008 u

Atomic Weight of Oxygen (O): ≈ 15.999 u

Calculate Total Mass: The molecular weight is the sum of the atomic weights of all atoms in

the molecule:
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Mass = (Number of C atoms × Atomic Weight of C) + (Number of H atoms × Atomic

Weight of H) + (Number of O atoms × Atomic Weight of O)

Mass = (26 × 12.011) + (34 × 1.008) + (11 × 15.999)

Mass = 312.286 + 34.272 + 175.989 = 522.547 g/mol

This calculated value is consistent with the published molecular weight for this compound.[4][5]

[6]

Visualization of Calculation Workflow
The logical flow for determining the molecular weight from the compound's formula is illustrated

below.

Compound
(-)-Isolariciresinol 9'-O-glucoside

Molecular Formula
C₂₆H₃₄O₁₁

Determines

Elemental Composition
(26 x C, 34 x H, 11 x O)

Defines

Summation Calculation
(2612.011) + (341.008) + (11*15.999)

Inputs for

Standard Atomic Weights
C: 12.011
H: 1.008

O: 15.999

Provides values for

Result
Molecular Weight = 522.54 g/mol

Yields
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Click to download full resolution via product page

Caption: Logical workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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